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Compound of Interest

4-CHLOROINDOLE-3-
CARBALDEHYDE

Cat. No.: B113138

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-
chloroindole-3-carbaldehyde (CAS No. 876-72-2). Adherence to these procedures is critical
for ensuring personnel safety, environmental protection, and regulatory compliance. As a
trusted partner in your research, we are committed to providing value beyond the product itself
by equipping you with the necessary information for safe laboratory operations.

Immediate Safety and Hazard Assessment

4-Chloroindole-3-carbaldehyde is a halogenated organic compound that should be handled
as hazardous waste. Based on available safety data for this and structurally similar
compounds, it is prudent to assume it may cause skin and eye irritation.[1] All chemical waste
should be treated as hazardous until a formal hazard assessment proves otherwise.

Key Hazard Information:
e GHS Pictograms: GHS07 (Exclamation Mark)
» Signal Word: Warning

e Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation).
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Quantitative Data Summary

The following table summarizes key quantitative data for 4-chloroindole-3-carbaldehyde and
a related compound. This information is crucial for a comprehensive risk assessment prior to
handling and disposal.

Property 4-Chloroindole-3- 5-Chloroindole-3-
carbaldehyde carboxaldehyde

CAS Number 876-72-2[2][3] 827-01-0[4]

Molecular Formula CoHeCINOJ[2] CoHeCINOJ[4]

Molecular Weight 179.60 g/mol 179.60 g/mol

Physical Form Solid Solid

Melting Point 164 °C[2] 213-216 °C

Boiling Point 373.4°C at 760 mmHg[2] Not available

Disposal Protocol: A Step-by-Step Guide

In-laboratory chemical treatment or neutralization of 4-chloroindole-3-carbaldehyde is not
recommended due to the potential for creating hazardous byproducts of unknown toxicity. The
standard and safest procedure is to dispose of it as hazardous waste through your institution's
Environmental Health and Safety (EHS) office.

Experimental Protocol for Waste Segregation and
Collection

This protocol details the necessary steps for preparing 4-chloroindole-3-carbaldehyde waste
for collection by a certified hazardous waste disposal service.

1. Waste ldentification and Segregation:

o Categorize: ldentify all waste containing 4-chloroindole-3-carbaldehyde as Halogenated
Organic Waste.[5][6] This is due to the presence of chlorine in its structure.
o Separate Solid and Liquid Waste:
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» Solid Waste: Collect un-reusable solid 4-chloroindole-3-carbaldehyde, along with
contaminated personal protective equipment (PPE) such as gloves, weighing paper, and
pipette tips, in a designated, compatible, and clearly labeled solid waste container.

e Liquid Waste: If the compound is in a solution, collect it in a separate, compatible, and
labeled liquid waste container.

» Avoid Mixing: Crucially, do not mix halogenated organic waste with non-halogenated organic
waste.[5][7] Keeping these waste streams separate can reduce disposal costs and is often a
regulatory requirement.[5] Also, do not mix with incompatible waste streams such as acids or
bases.[6]

2. Containment and Storage:

o Primary Container: Use a chemically compatible container with a secure, tight-fitting lid. The
container must be in good condition and free of leaks.

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name ("4-Chloroindole-3-carbaldehyde™), and the approximate quantity or
concentration. Ensure the label is legible and securely affixed to the container.

o Secondary Containment: Store the sealed waste container in a designated satellite
accumulation area. This area should provide secondary containment, such as a chemical-
resistant tray or tub, to capture any potential leaks or spills.

o Storage Conditions: Keep the waste container in a cool, dry, and well-ventilated area, away
from incompatible materials.

3. Disposal and Pickup:

o Contact EHS: Follow your institution's specific procedures for hazardous waste pickup. This
typically involves contacting the Environmental Health and Safety (EHS) or equivalent
department to schedule a collection.

» Prohibited Disposal:Do not dispose of 4-chloroindole-3-carbaldehyde down the drain or in
the regular trash.[8] Improper disposal can lead to environmental contamination and
regulatory penalties.

Disposal Workflow Visualization

The following diagram illustrates the logical flow for the proper disposal of 4-chloroindole-3-
carbaldehyde.
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Step 1: Waste Generation & Segregation

Generate Waste
(Solid or Liquid containing
4-Chloroindole-3-carbaldehyde)

:

Segregate as
HALOGENATED ORGANIC WASTE

Step 2: Contair'_rnent & Labeling

Select Compatible,
Sealable Container

:

Label Container:
'Hazardous Waste'
'4-Chloroindole-3-carbaldehyde’

Step 3: Storavge & Pickup

Store in Secondary Containment
in a Designated Area

'

Contact EHS for
Waste Pickup

Step 4: Final Disposal

Professional Disposal

(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-chloroindole-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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